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Compound Name: (4-Methoxycyclohexyl)methanol

CAS No.: 101869-74-3

Cat. No.: B3045096

Get Quote

Executive Summary: The Methyl-to-Methoxy Shift[1]
In the wake of the extensive toxicological profiling of 4-Methylcyclohexanemethanol (MCHM)

following the Elk River spill, researchers have turned attention to structural analogs to

understand structure-activity relationships (SAR) and identify safer industrial or pharmaceutical

intermediates.[1]

(4-Methoxycyclohexyl)methanol (CAS 101869-74-3) represents a critical structural

divergence from MCHM. By replacing the hydrophobic methyl group with a polar methoxy

group, the physicochemical profile shifts significantly.[1] This guide outlines the framework for

evaluating the "off-target" biological interactions (unintended toxicity) of this methoxy analog,

using MCHM as the empirical reference standard.[1]

Key Insight: Preliminary in silico profiling suggests the methoxy substitution lowers lipophilicity

(LogP ~0.8 vs. 1.5 for MCHM), potentially reducing membrane permeability and

bioaccumulation.[1] However, this hypothesis requires rigorous validation using the protocols

detailed below.
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Comparative Profile: Methoxy- vs. Methyl- Analog[1]
The following table synthesizes predicted physicochemical properties and established toxicity

baselines. Note that while MCHM data is empirically derived from NTP (National Toxicology

Program) studies, data for the Methoxy analog is predictive and requires experimental

verification.[1]

Feature
(4-

Methoxycyclohexyl)

methanol

MCHM (4-

Methylcyclohexanem

ethanol)

Implication for Off-

Target Toxicity

CAS Number 101869-74-3 34885-03-5
Distinct chemical

entities.[1]

Functional Group Methoxy (-OCH₃) Methyl (-CH₃)
Methoxy increases

polarity/solubility.[1]

Predicted LogP 0.8 (Hydrophilic) 1.5 (Lipophilic)

Lower LogP suggests

reduced passive

membrane diffusion.

[1]

H-Bond Acceptors 2 1

Increased water

solubility; altered

receptor binding

potential.[1]

Primary Toxicity Mode
Predicted: Oxidative

Stress / Irritation

Empirical: Membrane

Disruption

(Hydrotrope), Skin

Irritation

MCHM acts as a

hydrotrope; Methoxy

analog may have

reduced hydrotropic

potency.[1]

Metabolic Liability
O-Demethylation

potential

Hydroxylation /

Oxidation

Methoxy group

introduces specific

metabolic clearance

pathways (CYP450).

[1]
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Mechanism of Action: Off-Target Pathways[1]
To evaluate the safety of (4-Methoxycyclohexyl)methanol, one must screen for the specific

"off-target" mechanisms identified in MCHM toxicity: Membrane Stress and Oxidative Stress.[1]

Pathway Visualization
The following diagram illustrates the comparative toxicological pathways. MCHM primarily

disrupts membrane integrity.[1] The evaluation pipeline for the Methoxy analog focuses on

determining if the lower lipophilicity mitigates this effect.[1]
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Caption: Comparative mechanistic pathways. Red paths indicate established MCHM toxicity;

Blue paths indicate the evaluation hypothesis for the Methoxy analog.

Validated Experimental Protocols
Since public data for (4-Methoxycyclohexyl)methanol is limited, the following self-validating

protocols are required to establish its safety profile. These methods are adapted from the

NTP's assessment of MCHM.[1]

Protocol A: Zebrafish Embryo Developmental Toxicity
(FET Test)
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Purpose: To assess developmental toxicity and teratogenicity in a whole-organism model.[1]

This is the "Gold Standard" for screening cyclohexylmethanol derivatives.[1]

Methodology:

Embryo Collection: Collect zebrafish embryos immediately post-fertilization.[1] Ensure

viability >90%.

Dechorionation: Enzymatically or manually remove chorion at 6 hours post-fertilization (hpf)

to ensure direct compound exposure (critical for polar compounds like the Methoxy analog).

[1]

Exposure:

Prepare stock solution of (4-Methoxycyclohexyl)methanol in DMSO (max 0.1% final

conc).

Dosing range: 0, 10, 50, 100, 200, 500 µM.[1]

Include MCHM (Positive Control) and DMSO (Negative Control).

Distribute 1 embryo per well in 96-well plates.

Endpoints (24 - 120 hpf):

Lethality: Coagulation of embryo.[1]

Morphology: Pericardial edema, yolk sac edema, spinal curvature (scoliosis/lordosis).[1]

Behavior: Photomotor response (movement in light/dark cycles) at 120 hpf.

Validation Criteria: Negative control mortality must be <10%. MCHM positive control must

show phenotype at >100 µM (historical NTP data).[1]

Protocol B: High-Content Transcriptomic Profiling (In
Vitro)
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Purpose: To detect sub-cytotoxic "off-target" stress signaling (e.g., AhR activation, Oxidative

Stress) that gross toxicity assays miss.[1]

Methodology:

Cell Model: HepG2 (Metabolic competent) or A549 (Lung epithelial - relevant for

inhalation/irritation).[1]

Dosing: Treat cells for 6 and 24 hours at IC10 (sub-lethal) concentrations determined by MTT

assay.

RNA Extraction & Sequencing: Perform TempO-Seq or standard RNA-Seq targeting the

S1500+ gene set (predictive toxicology genes).[1]

Bioinformatics Pipeline:

Normalize counts (DESeq2).[1]

Pathway Enrichment: Focus on Nrf2 (Oxidative stress), p53 (DNA damage), and Unfolded

Protein Response (UPR).[1]

Benchmark: Calculate the Transcriptional Benchmark Dose (BMD) and compare to

MCHM.

Interpretation: If the Methoxy analog induces Nrf2 pathways at significantly higher

concentrations than MCHM, it is functionally safer regarding oxidative stress.[1]

Evaluation Workflow
Use this decision tree to interpret the data generated from the protocols above.
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Caption: Step-by-step decision matrix for validating the safety profile of the Methoxy analog.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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